Cas no 1806737-38-1 (2-(Chloromethyl)-4-iodo-3-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Chloromethyl)-4-iodo-3-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1806737-38-1
• MF: C₇H₃ClF₃IN₂O₃
• MW: 382.463003396988
• CID: 4814434
• Update Time: 2025-06-08

2-(Chloromethyl)-4-iodo-3-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-iodo-3-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3ClF3IN2O3/c8-2-4-6(14(15)16)3(12)1-5(13-4)17-7(9,10)11/h1H,2H2
• InChI Key： NYXOQLDMGHGEDM-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(CCl)C=1[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 3.3
• Topological Polar Surface Area: 67.9

Additional information on 2-(Chloromethyl)-4-iodo-3-nitro-6-(trifluoromethoxy)pyridine

Introduction to 2-(Chloromethyl)-4-iodo-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1806737-38-1)

2-(Chloromethyl)-4-iodo-3-nitro-6-(trifluoromethoxy)pyridine, identified by its Chemical Abstracts Service number CAS No. 1806737-38-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development.

The structural framework of 2-(Chloromethyl)-4-iodo-3-nitro-6-(trifluoromethoxy)pyridine incorporates several key functional groups, including a chloromethyl moiety, an iodo substituent, a nitro group, and a trifluoromethoxy group. These functional groups contribute to the compound's reactivity and potential biological properties, making it a valuable intermediate in synthetic chemistry and drug discovery.

The chloromethyl group (–CH₂Cl) is particularly noteworthy as it serves as a versatile handle for further chemical modifications. This group can undergo nucleophilic substitution reactions, allowing for the introduction of various pharmacophores or bioactive moieties. The presence of an iodo substituent (I) at the 4-position of the pyridine ring enhances the electrophilicity of the ring, facilitating cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing more complex molecular architectures.

The nitro group (–NO₂) at the 3-position introduces a strong electron-withdrawing effect, which can influence the electronic properties of the pyridine ring and modulate its reactivity. Additionally, the trifluoromethoxy group (–OCHF₃) provides both lipophilicity and metabolic stability, attributes that are highly desirable in pharmaceutical candidates. The trifluoromethyl (–CF₃) moiety, though not explicitly part of this compound's name but implied in its behavior, further enhances these properties by increasing binding affinity and resistance to metabolic degradation.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. Among these derivatives, compounds featuring multiple functional groups like those present in 2-(Chloromethyl)-4-iodo-3-nitro-6-(trifluoromethoxy)pyridine are particularly intriguing.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The combination of reactive sites—such as the chloromethyl, iodo, and nitro groups—makes it an ideal candidate for generating libraries of structurally diverse compounds through combinatorial chemistry or parallel synthesis strategies. These libraries can then be screened for biological activity using high-throughput screening (HTS) techniques.

Recent advancements in synthetic methodologies have further enhanced the accessibility of such complex pyridine derivatives. For instance, transition-metal-catalyzed cross-coupling reactions have become indispensable tools for constructing carbon-carbon bonds efficiently and selectively. The presence of an iodine atom in this compound allows for facile palladium-catalyzed coupling with boronic acids or stannanes, enabling the introduction of various aryl or vinyl groups at different positions on the pyridine core.

The pharmaceutical industry has also shown interest in trifluoromethoxy-substituted compounds due to their improved pharmacokinetic profiles. The trifluoromethoxy group can enhance binding affinity by increasing lipophilicity while simultaneously reducing susceptibility to metabolic enzymes such as cytochrome P450 oxidases. This makes such compounds attractive candidates for drug development where metabolic stability is crucial.

Furthermore, computational chemistry and molecular modeling have played an increasingly significant role in understanding the structural and functional properties of these compounds. By leveraging quantum mechanical calculations and molecular dynamics simulations, researchers can predict binding affinities, optimize synthetic routes, and even design novel derivatives with enhanced biological activity.

In academic research circles, 2-(Chloromethyl)-4-iodo-3-nitro-6-(trifluoromethoxy)pyridine has been employed in several innovative studies aimed at developing new therapeutic agents. For example, researchers have utilized this compound as a precursor in synthesizing kinase inhibitors, which are critical targets in oncology research. The ability to introduce diverse pharmacophores via its reactive functional groups allows for fine-tuning of inhibitory activity against specific kinases while maintaining selectivity against others.

Another area where this compound has found utility is in the development of antiviral agents. The structural features present in its molecule make it amenable to modifications that can target viral proteases or polymerases effectively. By incorporating additional functional groups or employing derivatization strategies based on this scaffold, scientists have generated promising candidates for treating viral infections such as HIV or influenza.

The role of fluorinated aromatic compounds cannot be overstated when discussing modern drug discovery efforts. The unique electronic properties imparted by fluorine atoms—such as increased lipophilicity and metabolic stability—have led to numerous successful drugs on the market today. Compounds like 2-(Chloromethyl)-4-iodo-3-nitro-6-(trifluoromethoxy)pyridine exemplify how strategic incorporation of fluorinated moieties can enhance drug-like properties significantly.

In conclusion,2-(Chloromethyl)-4-iodo-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1806737-38-1) represents a fascinating compound with immense potential in pharmaceutical research and development. Its versatile structure allows for extensive chemical manipulation while possessing inherent properties that make it an attractive intermediate for synthesizing biologically active molecules. As our understanding of medicinal chemistry continues to evolve alongside advancements in synthetic methodologies and computational tools,this compound will undoubtedly remain at forefronts efforts aimed discovering new treatments diseases affecting human health worldwide.